3-[({2-[(4-methoxybenzoyl)oxy]ethyl}amino)carbonyl]-1-methylpyridinium iodide

• IUPAC Name: 2-[(1-methylpyridin-1-ium-3-carbonyl)amino]ethyl 4-methoxybenzoate;iodide
• InChI: InChI=1S/C17H18N2O4.HI/c1-19-10-3-4-14(12-19)16(20)18-9-11-23-17(21)13-5-7-15(22-2)8-6-13;/h3-8,10,12H,9,11H2,1-2H3;1H
• InChI Key: YVVJLSDSKDNGSS-UHFFFAOYSA-N
• Canonical SMILES: C[N+]1=CC=CC(=C1)C(=O)NCCOC(=O)C2=CC=C(C=C2)OC.[I-]
• Molecular Formula: C17H19IN2O4
• Molecular Weight: 442.25 g/mol

Description

3-[({2-[(4-methoxybenzoyl)oxy]ethyl}amino)carbonyl]-1-methylpyridinium iodide, also known as MECPI, is a chemical compound that has gained attention in the scientific community for its potential applications in various fields. MECPI is a pyridinium salt that has been synthesized through a specific method and has shown promising results in scientific research.

Mechanism of Action

3-[({2-[(4-methoxybenzoyl)oxy]ethyl}amino)carbonyl]-1-methylpyridinium iodide has been shown to inhibit the growth of various microorganisms and cancer cells by disrupting their membrane potential and inducing apoptosis. It has also been found to bind to DNA and RNA, leading to the inhibition of transcription and translation.
Biochemical and Physiological Effects
3-[({2-[(4-methoxybenzoyl)oxy]ethyl}amino)carbonyl]-1-methylpyridinium iodide has been found to have a variety of biochemical and physiological effects. It has been shown to increase the production of reactive oxygen species (ROS) in cancer cells, leading to their death. 3-[({2-[(4-methoxybenzoyl)oxy]ethyl}amino)carbonyl]-1-methylpyridinium iodide has also been found to inhibit the activity of certain enzymes, such as acetylcholinesterase and tyrosinase.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[({2-[(4-methoxybenzoyl)oxy]ethyl}amino)carbonyl]-1-methylpyridinium iodide in lab experiments is its high solubility in water and other polar solvents, which makes it easy to work with. However, one limitation is its relatively low stability, which can lead to degradation over time.

Future Directions

There are several future directions for research on 3-[({2-[(4-methoxybenzoyl)oxy]ethyl}amino)carbonyl]-1-methylpyridinium iodide. One area of focus could be the development of new synthesis methods that improve the yield and purity of the compound. Another area of interest could be the investigation of 3-[({2-[(4-methoxybenzoyl)oxy]ethyl}amino)carbonyl]-1-methylpyridinium iodide's potential as a therapeutic agent for various diseases, such as cancer and microbial infections. Additionally, further studies could be conducted to elucidate the precise mechanism of action of 3-[({2-[(4-methoxybenzoyl)oxy]ethyl}amino)carbonyl]-1-methylpyridinium iodide and its effects on various cellular processes.

Synthesis Methods

The synthesis of 3-[({2-[(4-methoxybenzoyl)oxy]ethyl}amino)carbonyl]-1-methylpyridinium iodide involves the reaction of 2-(4-methoxybenzoyloxy)ethylamine with 1-methylpyridinium iodide in the presence of a base. The resulting product is a white crystalline solid that is soluble in water and other polar solvents.

Scientific Research Applications

3-[({2-[(4-methoxybenzoyl)oxy]ethyl}amino)carbonyl]-1-methylpyridinium iodide has been studied extensively for its potential applications in various scientific fields. It has been found to have antimicrobial, antifungal, and antitumor properties. 3-[({2-[(4-methoxybenzoyl)oxy]ethyl}amino)carbonyl]-1-methylpyridinium iodide has also been used as a fluorescent probe for detecting proteins and nucleic acids in biological samples.